Cas no 95770-03-9 (2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride)

• Product name: 2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride
• CAS No: 95770-03-9
• MF: C₁₂H₁₈Cl₂N₂OS
• MW: 309.255119800568
• CID: 1985958
• PubChem ID: 56967

2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride
• 2'-Chloro-2-(2-(dimethylamino)ethylthio)acetanilide hydrochloride
• 95770-03-9
• C 5501
• ACETANILIDE, 2'-CHLORO-2-(2-(DIMETHYLAMINO)ETHYLTHIO)-, HYDROCHLORIDE

• Inchi： InChI=1S/C12H17ClN2OS.ClH/c1-15(2)7-8-17-9-12(16)14-11-6-4-3-5-10(11)13;/h3-6H,7-9H2,1-2H3,(H,14,16);1H
• InChI Key： RYDMPPQRLCHWJA-UHFFFAOYSA-N
• SMILES： C[NH+](C)CCSCC(=O)NC1=CC=CC=C1Cl.[Cl-]

Computed Properties

• Exact Mass: 308.0516898Da
• Monoisotopic Mass: 308.0516898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8Ų